Cas no 383136-16-1 (1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE structure
383136-16-1 structure
Product Name:1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
CAS No:383136-16-1
MF:C13H13NO
MW:199.248423337936
CID:923322
PubChem ID:3736994
Update Time:2025-04-19

1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
    • 1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
    • 1H-PYRROLE-2-CARBOXALDEHYDE,1-(3,4-DIMETHYLPHENYL)
    • MFCD02664867
    • EN300-6501664
    • STK894785
    • 1-(3,4-dimethylphenyl)pyrrole-2-carbaldehyde
    • SB62777
    • AKOS000101681
    • Z111572860
    • G34839
    • 383136-16-1
    • AB01320343-02
    • NCGC00325413-01
    • BBL022066
    • CS-0332493
    • DB-258741
    • Inchi： 1S/C13H13NO/c1-10-5-6-12(8-11(10)2)14-7-3-4-13(14)9-15/h3-9H,1-2H3
    • InChI Key： RYKLHFRNQYWPQZ-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CN1C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 2.90660

1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Pricemore >>

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